![molecular formula C9H12N2O4 B135267 2-((4-Methoxy-3-nitrophenyl)amino)ethanol CAS No. 125418-72-6](/img/structure/B135267.png)
2-((4-Methoxy-3-nitrophenyl)amino)ethanol
Overview
Description
Chemical Reactions Analysis
The chemical reactivity of “2-((4-Methoxy-3-nitrophenyl)amino)ethanol” would be influenced by its functional groups. The nitro group is electron-withdrawing, which can make the compound susceptible to nucleophilic attack. The amino and hydroxyl groups can participate in various reactions such as condensation and redox reactions .Scientific Research Applications
Nonlinear Optical Materials
2-((4-Methoxy-3-nitrophenyl)amino)ethanol: has been investigated for its nonlinear optical (NLO) properties. Organic nonlinear optical single crystals of this compound have been grown using the slow solvent evaporation method. These crystals exhibit second harmonic conversion (SHC) capabilities, making them valuable for optoelectronic devices .
Corrosion Inhibition
The compound has shown promise as an organic inhibitor for corrosion prevention. Specifically, 2-((4-Methoxy-3-nitrophenyl)amino)ethanol has been studied for its effectiveness in protecting metal surfaces against corrosion. Its adsorption and inhibition efficiency are crucial for mitigating corrosion in various applications .
Photo-Activation Toward DNA
Researchers have explored the photo-activation properties of related quinazolin derivatives. While not directly about 2-((4-Methoxy-3-nitrophenyl)amino)ethanol , this line of investigation sheds light on the potential photochemical reactivity of similar compounds. Understanding their interactions with DNA can have implications in fields such as phototherapy and drug design .
Demethylation Reactions
The compound’s structural features make it suitable for demethylation reactions. Hydrogen bromide and boron tribromide (BBr3) have been used as catalysts to achieve demethylation, leading to the synthesis of m-aryloxy phenols. These phenols find applications in various chemical processes .
Synthesis of Related Compounds
While not directly about 2-((4-Methoxy-3-nitrophenyl)amino)ethanol , its structural motifs have inspired the synthesis of other compounds. Researchers have explored derivatives containing similar atoms and groups, aiming to understand their properties and applications .
Research Chemicals
The compound itself, along with related derivatives, is available as a research chemical. Scientists and chemists can use it as a starting point for further investigations, including drug development, material science, and chemical synthesis .
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
Compounds with similar structures have shown a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that 2-((4-Methoxy-3-nitrophenyl)amino)ethanol may interact with its targets in a way that modulates these biological activities.
Biochemical Pathways
Compounds with similar structures have been found to affect a variety of biochemical pathways . For instance, indole derivatives have been found to inhibit the replication of HIV-1 and HIV-2 strains in acutely infected cells .
Pharmacokinetics
The compound’s molecular weight of 2122 g/mol suggests that it may have favorable absorption and distribution characteristics, as compounds with a molecular weight below 500 g/mol are generally well-absorbed and distributed in the body.
Result of Action
Compounds with similar structures have shown a variety of biological activities, suggesting that this compound may have similar effects .
properties
IUPAC Name |
2-(4-methoxy-3-nitroanilino)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O4/c1-15-9-3-2-7(10-4-5-12)6-8(9)11(13)14/h2-3,6,10,12H,4-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGANLZMZHWJPFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NCCO)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701335227 | |
Record name | 2-(4-Methoxy-3-nitrophenylamino)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701335227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-Methoxy-3-nitrophenyl)amino)ethanol | |
CAS RN |
125418-72-6 | |
Record name | 2-(4-Methoxy-3-nitrophenylamino)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701335227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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